N-(2-Benzoylphenyl)-1,3-benzodioxole-5-carboxamide

• Molecular Formula: C21H15NO4
• Molecular Weight: 345.3 g/mol
• IUPAC Name: N-(2-benzoylphenyl)-1,3-benzodioxole-5-carboxamide
• InChI: InChI=1S/C21H15NO4/c23-20(14-6-2-1-3-7-14)16-8-4-5-9-17(16)22-21(24)15-10-11-18-19(12-15)26-13-25-18/h1-12H,13H2,(H,22,24)
• InChI Key: FSGVGXOGOKUZIV-UHFFFAOYSA-N
• SMILES: C1OC2=C(O1)C=C(C=C2)C(=O)NC3=CC=CC=C3C(=O)C4=CC=CC=C4

Description

N-(2-Benzoylphenyl)-1,3-benzodioxole-5-carboxamide, also known as BPBC, is a chemical compound that has gained attention in the scientific community due to its potential applications in research. BPBC is a synthetic compound that has been found to have unique properties that make it useful in various scientific studies.

Mechanism of Action

N-(2-Benzoylphenyl)-1,3-benzodioxole-5-carboxamide works by inhibiting the activity of PKC, which is involved in the regulation of various cellular processes, including cell growth, differentiation, and apoptosis. N-(2-Benzoylphenyl)-1,3-benzodioxole-5-carboxamide binds to the active site of PKC, preventing it from interacting with its substrates and inhibiting its activity. This inhibition of PKC activity leads to downstream effects on various signaling pathways, resulting in the observed biological effects of N-(2-Benzoylphenyl)-1,3-benzodioxole-5-carboxamide.
Biochemical and Physiological Effects:
N-(2-Benzoylphenyl)-1,3-benzodioxole-5-carboxamide has been found to have various biochemical and physiological effects, including the inhibition of PKC activity, induction of cell cycle arrest and apoptosis, and inhibition of cancer cell growth. In addition, N-(2-Benzoylphenyl)-1,3-benzodioxole-5-carboxamide has been found to have anti-inflammatory properties, making it a potential candidate for the treatment of inflammatory disorders.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-(2-Benzoylphenyl)-1,3-benzodioxole-5-carboxamide is its ability to selectively inhibit PKC activity, making it a useful tool for the study of PKC signaling pathways. In addition, N-(2-Benzoylphenyl)-1,3-benzodioxole-5-carboxamide has been found to have low toxicity and good solubility in aqueous solutions, making it easy to work with in the laboratory. However, one of the limitations of N-(2-Benzoylphenyl)-1,3-benzodioxole-5-carboxamide is its relatively low potency compared to other PKC inhibitors, which may limit its usefulness in certain applications.

Future Directions

There are several future directions for the study of N-(2-Benzoylphenyl)-1,3-benzodioxole-5-carboxamide. One area of research is the development of more potent and selective PKC inhibitors based on the structure of N-(2-Benzoylphenyl)-1,3-benzodioxole-5-carboxamide. Another area of research is the investigation of the potential therapeutic applications of N-(2-Benzoylphenyl)-1,3-benzodioxole-5-carboxamide in the treatment of neurological disorders, cancer, and inflammatory disorders. Furthermore, the study of the downstream effects of PKC inhibition by N-(2-Benzoylphenyl)-1,3-benzodioxole-5-carboxamide on various signaling pathways may provide insights into the regulation of cellular processes and the development of new therapies.

Synthesis Methods

The synthesis of N-(2-Benzoylphenyl)-1,3-benzodioxole-5-carboxamide involves the reaction of 2-Aminobenzoic acid with 1,3-benzodioxole-5-carbonyl chloride in the presence of triethylamine. The reaction produces N-(2-Benzoylphenyl)-1,3-benzodioxole-5-carboxamide as a white solid that can be purified through recrystallization. The synthetic method of N-(2-Benzoylphenyl)-1,3-benzodioxole-5-carboxamide is relatively simple and can be easily reproduced in the laboratory.

Scientific Research Applications

N-(2-Benzoylphenyl)-1,3-benzodioxole-5-carboxamide has been found to have potential applications in various scientific research fields, including neuroscience, cancer research, and drug discovery. In neuroscience, N-(2-Benzoylphenyl)-1,3-benzodioxole-5-carboxamide has been shown to inhibit the activity of the protein kinase C (PKC) enzyme, which is involved in the regulation of neuronal signaling. This inhibition has been found to have potential therapeutic applications in the treatment of neurological disorders such as Alzheimer's disease and schizophrenia.
In cancer research, N-(2-Benzoylphenyl)-1,3-benzodioxole-5-carboxamide has been found to inhibit the growth of cancer cells by inducing cell cycle arrest and apoptosis. This makes N-(2-Benzoylphenyl)-1,3-benzodioxole-5-carboxamide a potential candidate for the development of new cancer therapies. N-(2-Benzoylphenyl)-1,3-benzodioxole-5-carboxamide has also been found to have potential applications in drug discovery, particularly in the development of new drugs that target PKC and other signaling pathways.